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Compound Focus: Glysobuzole

CAS No.: 3567-08-6

Cat. No.: S581758

Glysobuzole Toxicity Data

The table below summarizes the available toxicity data for glysobuzele from animal studies.

Route of

Test Type Species Dose Toxic Effects | Findings
Exposure

Acute Toxicity Rat Oral 534 mg/kg Detalils of toxic effects not reported

(LDso) [1] other than lethal dose value.

Acute Toxicity Mouse Oral 468 mg/kg Detalils of toxic effects not reported

(LDso) [1] other than lethal dose value.

Acute Toxicity Mouse Intraperitoneal 250 mg/kg Behavioral - ataxia; endocrine -

(LDso) [1] hypoglycemia; nutritional and gross
metabolic - body temperature
decrease.

Acute Toxicity Dog Oral >1 gm/kg Behavioral - tremor, muscle

(LD) [1] weakness; gastrointestinal - nausea
or vomiting.

Tumorigenicity Rat Oral 214 Tumorigenic - equivocal tumorigenic

(TDLo) [1] gm/kg/52W- agent by RTECS criteria; kidney,

C ureter, bladder - tumors.
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Standard Protocols for Long-Term Toxicity Studies

Since glysobuzole lacks detailed long-term data, the following established regulatory guidelines describe
how such studies should be designed and conducted for pharmaceuticals. You can use these protocols as a

benchmark for comparison or for future testing [2] [3].

e Study Duration & Purpose: Chronic repeated-dose toxicity studies are required to support long-term
dosing in late-stage clinical trials. For small molecules, guidelines typically require 6 months of
dosing in rodents and 9 months in non-rodents, though a 6-month non-rodent study is accepted
in some regions [2].

¢ Animal Models: Studies are usually conducted in two species: a rodent (typically the rat) and a
non-rodent (typically the dog). The selection should be justified based on the species' general
sensitivity and pharmacological relevance [3].

¢ Group Size & Design: Each dose group should include enough animals to allow for meaningful
statistical evaluation at the end of the study. Standard group sizes are at least 20 rodents per sex
per group or at least 4 non-rodents per sex per group. The study should include a control group
and several dose-treated groups to establish a dose-response relationship [3].

e Key Endpoints Measured: These studies are complex and integrate multiple assessments [2]:

o Clinical Observations: Daily checks for mortality and moribundity.

o Body Weight and Feed Consumption: Measured and recorded regularly.

o Clinical Pathology: Hematology, clinical chemistry, and urinalysis.

o Ophthalmologic Examination: Conducted pre-study and at termination.

o Gross Necropsy and Histopathology: Detailed examination of organs and tissues after
sacrifice.

The following diagram illustrates the workflow of a typical chronic toxicity study.
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Species Selection
(Rodent & Non-Rodent)

Animal Grouping & Dosage
(Control, Low, Mid, High Dose)

Repeated-Dose Administration
(6-9 months)

In-Life Phase Monitoring:
- Clinical Observations
- Body Weight/Feed Consumption
- Clinical Pathology

Terminal Phase:
- Gross Necropsy
- Organ Weights
- Histopathology

Click to download full resolution via product page

Suggestions for Further Research
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Given the scarcity of data on glysobuzole, here are potential paths to gather more information for your

comparison guide:

o Explore Broader Drug Classes: Consider comparing the long-term toxicity profiles of other
sulfonylureas (e.g., glibenclamide, glipizide, gliclazide) for which more extensive data may be

available [4].

e Consult Additional Sources: Search specialized toxicology databases such as the EPA's ACToR or
ICE, which may contain unpublished study data.

e Acknowledge Data Gaps: In your guide, it is scientifically valid to explicitly state the absence of long-
term chronic toxicity and carcinogenicity studies for glysobuzole, as this is a critical finding for risk
assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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